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Compound of Interest

Compound Name: 4,6-Dimethyloctan-1-ol

CAS No.: 66719-33-3

Cat. No.: B12647630

Get Quote

Executive Summary
4,6-Dimethyloctan-1-ol (CAS: 66719-33-3) is a branched C10 primary alcohol.[1][2][3][4]

While chemically stable, its disposal requires strict adherence to protocols governing

combustible organic solvents and aquatic toxins.[1] Unlike lower molecular weight alcohols

(e.g., ethanol), this compound exhibits negligible water solubility and high lipophilicity, making it

a severe threat to aquatic ecosystems if released into municipal water systems.[1]

Immediate Directive:

Do NOT dispose of down the drain.

Do NOT mix with oxidizing acids (Nitric, Perchloric) or active halogens.[1]

Classify as Non-Halogenated Organic Waste for high-temperature incineration.[1]
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Effective disposal begins with understanding the physicochemical properties that dictate waste

stream segregation.

Property Data Operational Implication

CAS Number 66719-33-3
Use for waste manifesting and

inventory tracking.[1]

Molecular Formula C₁₀H₂₂O

High carbon content = High

BTU value (suitable for fuel

blending).[1]

Flash Point ~80–95°C (Est.)

Combustible (Class IIIA). Not

"Flammable" (Class I) by DOT

definition, but must be treated

as ignitable waste.[1]

Water Solubility < 1 mg/L (Insoluble)

Phase Separation Risk. Will

form a layer on top of aqueous

waste traps, creating a vapor

source.[1]

Aquatic Toxicity High (Chronic)
Strict Zero-Discharge to sewer

systems.[1]

Incompatibilities
Strong Oxidizers, Acid

Chlorides

Segregate from Nitric Acid,

Chromic Acid, and

Permanganates to prevent

exothermic runaway.[1]

Pre-Disposal Treatment & Segregation
Scientific Rationale: Segregation prevents the formation of "unknowns" and reduces the cost of

disposal by keeping the waste stream suitable for fuel blending rather than requiring expensive

specialized incineration.

Step 1: Waste Stream Characterization
Before disposal, verify the purity of the waste.
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Pure Stream: 4,6-Dimethyloctan-1-ol only.[1]

Mixed Stream: Combined with other solvents (e.g., Hexane, Ethyl Acetate).[1]

Critical Check: Does the mixture contain Halogenated solvents (DCM, Chloroform)?

Action: If Halogens > 1000 ppm, segregate into Halogenated Waste.[1] If < 1000 ppm,

segregate into Non-Halogenated Waste.[1]

Step 2: Container Selection
Recommended: High-Density Polyethylene (HDPE) or Borosilicate Glass (Amber).[1]

Avoid: Low-density plastics that may swell upon long-term exposure to C10 alcohols.[1]

Labeling: Must read "Hazardous Waste - Combustible Liquid - Toxic to Aquatic Life."[1]

Disposal Workflow (Step-by-Step)
This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)

guidelines for organic solvents.

Protocol A: Routine Laboratory Disposal
PPE Donning: Wear nitrile gloves (0.11mm minimum thickness), safety goggles, and a

flame-resistant lab coat.[1]

Transfer: Pour the 4,6-Dimethyloctan-1-ol into the designated Non-Halogenated Organic

Solvent carboy.

Self-Validating Step: Ensure the waste container has a conductive ground strap if the

volume exceeds 4 Liters, to prevent static discharge, although the conductivity of this

alcohol is low.

Log Entry: Record the volume and specific chemical name on the waste tag. Do not use

generic terms like "Organic Waste."

Cap & Seal: Ensure the container is vapor-tight. Do not leave funnels in the neck of the

carboy.
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Protocol B: Spill Cleanup (Emergency Response)
Minor Spill (< 500 mL):

Isolate the area.[4] Remove ignition sources.[4][5][6][7]

Absorb with vermiculite or activated carbon pads.

Transfer soaked absorbent to a sealed bag labeled as hazardous solid waste.

Clean surface with soap and water (detergent is necessary to solubilize the lipophilic

residue).

Major Spill (> 500 mL): Evacuate and call EHS.

Visualizing the Decision Logic
The following diagram illustrates the critical decision nodes for categorizing the waste stream to

ensure regulatory compliance and safety.
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Waste: 4,6-Dimethyloctan-1-ol

Is it mixed with other chemicals?

Does mixture contain Halogens?
(Cl, Br, F, I)

Yes

Route A: Non-Halogenated
Organic Waste

No (Pure)

Does mixture contain Oxidizers?
(HNO3, H2O2)

No

Route B: Halogenated
Organic Waste

Yes

No

Route C: Oxidizer Waste
(DO NOT MIX)

Yes

Final Disposal: High-Temp Incineration
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Waste Stream Decision Tree. Blue indicates the starting material; Green indicates the

preferred disposal route; Red indicates critical safety hazards.[1]

Environmental Impact & Regulatory Compliance
Why Incineration? 4,6-Dimethyloctan-1-ol has a high biochemical oxygen demand (BOD).[1] If

released into waterways:
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Surface Film Formation: It forms a monolayer that inhibits oxygen exchange at the water

surface.

Microbial Overload: Bacteria degrading the alcohol consume vast amounts of dissolved

oxygen, causing hypoxia (fish kills).

Regulatory Codes:

EPA Waste Code:D001 (Ignitable) if flash point is < 60°C (unlikely for pure C10, but applied

conservatively).[1] If mixed with listed solvents, F-codes (F003, F005) may apply.[1][8]

EU Waste Code:07 01 04* (Other organic solvents, washing liquids and mother liquors).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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